Cas no 2171721-86-9 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid
• CAS No: 2171721-86-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6570535
• PubChem ID: 165809357
• Update Time: 2025-05-25

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pent-4-enoic acid
• EN300-1518607
• 2171721-86-9

• Inchi： 1S/C28H32N2O5/c1-2-10-24(25(31)32)30-26(33)28(15-8-3-9-16-28)18-29-27(34)35-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h2,4-7,11-14,23-24H,1,3,8-10,15-18H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： BNMAUZWHAPAIMX-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)NC(C(=O)O)CC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid

Research Brief on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS: 2171721-86-9)

In recent years, the compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS: 2171721-86-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enoic acid moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), while the pent-4-enoic acid segment offers opportunities for further functionalization, making this compound a versatile building block in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid, with an emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various conditions, which is critical for its application in pharmaceutical formulations. The compound's ability to act as a linker or spacer in bioconjugation strategies has been particularly noteworthy, enabling the development of novel drug conjugates and biomaterials.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of peptide-based therapeutics. The Fmoc-protected amino group allows for selective deprotection and subsequent coupling with other amino acids or bioactive molecules, facilitating the construction of complex peptide architectures. Additionally, the pent-4-enoic acid moiety can be leveraged for click chemistry reactions, such as thiol-ene coupling, to introduce additional functionalities or targeting ligands. This dual functionality positions the compound as a valuable tool in the design of next-generation therapeutics with enhanced specificity and efficacy.

In the context of drug delivery, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid has been explored as a component of self-assembling systems. Its amphiphilic nature, derived from the hydrophobic Fmoc group and the hydrophilic pent-4-enoic acid, enables the formation of nanostructures such as micelles or hydrogels. These nanostructures can encapsulate hydrophobic drugs, improving their solubility and bioavailability. Recent in vitro studies have demonstrated the potential of these systems for controlled drug release, with promising results in cancer therapy and other disease models.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and biocompatibility need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring novel applications, such as its use in diagnostic imaging or as a scaffold for tissue engineering. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the compound from the bench to the bedside.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pent-4-enoic acid (CAS: 2171721-86-9) represents a multifaceted tool in chemical biology and pharmaceutical research. Its unique structural attributes and versatile applications make it a subject of ongoing investigation, with the potential to contribute significantly to the development of innovative therapeutics and drug delivery systems. Future studies will likely focus on expanding its utility and addressing the current limitations, paving the way for its integration into clinical practice.